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Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl-1,2-cyclopentene oxide, also known as 1-methyl-6-oxabicyclo[3.1.0]hexane, is a

saturated cyclic ether with potential applications in organic synthesis and as a building block in

medicinal chemistry. This document provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and characterization, and

an analysis of its reactivity. The information presented herein is intended to serve as a

foundational resource for researchers exploring the utility of this compound in various scientific

disciplines, including drug discovery and development.

Chemical and Physical Properties
Methyl-1,2-cyclopentene oxide is a colorless liquid under standard conditions. Its

fundamental properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [2]

CAS Number 16240-42-9 [3]

Boiling Point 113 °C (lit.) [3][4][5]

Density 0.914 g/mL at 25 °C (lit.) [3][5]

Refractive Index (n20/D) 1.431 (lit.) [3][5]

SMILES CC12CCCC1O2 [2]

InChI
InChI=1S/C6H10O/c1-6-4-2-3-

5(6)7-6/h5H,2-4H2,1H3
[2]

InChI Key
XMDQJXIEKHMDMG-

UHFFFAOYSA-N
[2]

Experimental Protocols
Synthesis of Methyl-1,2-cyclopentene Oxide via
Epoxidation of 1-Methylcyclopentene
The most common method for the synthesis of Methyl-1,2-cyclopentene oxide is the

epoxidation of 1-methylcyclopentene. Peroxy acids, such as meta-chloroperoxybenzoic acid

(m-CPBA), are effective reagents for this transformation.[6][7]

3.1.1 General Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of

Methyl-1,2-cyclopentene oxide.
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Caption: General workflow for the synthesis of Methyl-1,2-cyclopentene oxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b094717?utm_src=pdf-body-img
https://www.benchchem.com/product/b094717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.1.2 Detailed Protocol

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-

methylcyclopentene in dichloromethane (CH₂Cl₂). Cool the solution to 0 °C in an ice bath.

Epoxidation: Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA) in

dichloromethane to the cooled solution of 1-methylcyclopentene over a period of 30 minutes.

The reaction is a concerted process where the peroxy acid delivers an oxygen atom to the

double bond.[6]

Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir

for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).[8]

Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium thiosulfate (Na₂S₂O₃) to decompose any unreacted m-CPBA. Separate the organic

layer and wash it sequentially with a saturated aqueous solution of sodium bicarbonate

(NaHCO₃) to remove meta-chlorobenzoic acid, followed by brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and

concentrate the solvent under reduced pressure. The crude product can be purified by

vacuum distillation to yield pure Methyl-1,2-cyclopentene oxide.

Spectroscopic Data
¹H NMR Spectroscopy
A predicted ¹H NMR spectrum for Methyl-1,2-cyclopentene oxide in CDCl₃ shows the

following characteristic peaks:[5]
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

3.42 s 1H H on the epoxide ring

1.81-1.99 m 2H
CH₂ adjacent to the

epoxide

1.38-1.65 m 4H Other CH₂ protons

1.42 s 3H CH₃ group

¹³C NMR Spectroscopy
While a specific spectrum for Methyl-1,2-cyclopentene oxide is not readily available in the

searched literature, the expected chemical shifts can be inferred from related structures. The

carbon atoms of the epoxide ring are expected to resonate in the range of 50-70 ppm. The

methyl carbon would appear further upfield.

Infrared (IR) Spectroscopy
The IR spectrum of Methyl-1,2-cyclopentene oxide is expected to show characteristic C-O

stretching vibrations for the epoxide ring, typically in the region of 1250 cm⁻¹ and 800-900

cm⁻¹.

Mass Spectrometry
The mass spectrum of Methyl-1,2-cyclopentene oxide would likely show a molecular ion peak

(M⁺) at m/z = 98. Common fragmentation patterns for cyclic ethers involve the loss of small

neutral molecules such as CO, C₂H₄, or CH₃.[9][10]

Reactivity and Potential Applications
Reactivity
Methyl-1,2-cyclopentene oxide, as a typical epoxide, is susceptible to ring-opening reactions

with various nucleophiles.[7] The reaction can proceed under both acidic and basic conditions.
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Acid-Catalyzed Ring Opening: In the presence of an acid, the epoxide oxygen is protonated,

making the ring more susceptible to nucleophilic attack. The nucleophile will preferentially

attack the more substituted carbon atom.

Base-Catalyzed Ring Opening: Under basic conditions, the nucleophile will attack the less

sterically hindered carbon atom of the epoxide ring in an Sₙ2-type reaction.

The following diagram illustrates the general mechanism of nucleophilic ring-opening of an

epoxide.

Acid-Catalyzed Base-Catalyzed

Epoxide

Protonation of Epoxide Oxygen

Nucleophilic attack at more substituted carbon

Ring-opened product

Epoxide

Nucleophilic attack at less substituted carbon

Ring-opened product

Click to download full resolution via product page

Caption: Nucleophilic ring-opening of epoxides.

Potential Applications in Drug Development
Epoxides are versatile intermediates in the synthesis of complex organic molecules, including

pharmaceuticals.[11] The strained ring of Methyl-1,2-cyclopentene oxide allows for the

stereospecific introduction of two functional groups, making it a valuable chiral building block.
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While no specific biological activities have been reported for Methyl-1,2-cyclopentene oxide
itself, the epoxide moiety is present in some biologically active natural products and synthetic

compounds.[11] Further screening of this compound for various biological activities, such as

antibacterial, antifungal, or cytotoxic effects, could be a promising area of research.[1] High-

throughput screening methods are available to assess the potential of small molecules like

epoxides as inhibitors of enzymes such as soluble epoxide hydrolase.[12][13]

Conclusion
This technical guide has summarized the currently available information on the properties,

synthesis, and reactivity of Methyl-1,2-cyclopentene oxide. While the fundamental chemical

and physical characteristics are known, there is a notable lack of detailed experimental data

and, more significantly, a gap in the understanding of its biological profile. The synthetic

accessibility and the reactive nature of the epoxide ring suggest that Methyl-1,2-cyclopentene
oxide could be a valuable tool for synthetic and medicinal chemists. Future research should

focus on a more thorough characterization of this compound and an exploration of its potential

biological activities to unlock its full potential in drug discovery and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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